Cas no 151813-29-5 (Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride)

• Product Name: Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride
• CAS No: 151813-29-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD01318101
• CID: 91927
• PubChem ID: 14967333
• Update Time: 2025-06-09

Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride
• 4,5,6,7-Tetrahydro-4,7-ethanoisobenzofuran-1,3-dione
• Bicyclo<2.2.2>oct-2-ene-2,3-dicarboxylic anhydride
• 4,7-Ethanoisobenzofuran-1,3-dione,4,5,6,7-tetrahydro
• Bicyclo[2.2.2]oct-2-en-2,3-dicarbonsaeure-anhydrid
• bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic acid
• bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic acid-anhydride
• bicyclo[2.2.2]oct-en-2,3-dicarboxylic anhydride
• Bicyclo2.2.2üoct-2-ene-2,3-dicarboxylic anhydride, 98%
• 4-oxatricyclo[5.2.2.02,6]undec-2(6)-ene-3,5-dione
• MFCD01318101
• 4,5,6,7-Tetrahydro-4,7-ethano-2-benzofuran-1,3-dione
• 4,7-Ethanoisobenzofuran-1,3-dione, 4,5,6,7-tetrahydro-
• ZECOOENHOVXEDD-UHFFFAOYSA-N
• SCHEMBL346764
• A856064
• AKOS027320893
• DTXSID00566212
• 151813-29-5
• SY101185
• FT-0622959

• MDL： MFCD01318101
• Inchi： 1S/C10H10O3/c11-9-7-5-1-2-6(4-3-5)8(7)10(12)13-9/h5-6H,1-4H2
• InChI Key： ZECOOENHOVXEDD-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C1=O)C1CCC2CC1)=O
• BRN： 167495

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.34
• Melting Point: 158-160°C
• Boiling Point: 337.9°Cat760mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.572
• Water Partition Coefficient: Insoluble in water.
• PSA: 43.37000
• LogP: 1.18640
• Solubility: Insoluble
• Sensitiveness: Moisture Sensitive

Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride

Recent Advances in the Application of Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic Anhydride (CAS: 151813-29-5) in Chemical Biology and Pharmaceutical Research

Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride (CAS: 151813-29-5) is a highly versatile bicyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its rigid bicyclic framework and reactive anhydride moiety, serves as a valuable building block for the synthesis of complex molecular architectures. Recent studies have explored its utility in drug discovery, materials science, and bioconjugation strategies, highlighting its broad applicability across multiple disciplines.

One of the most notable advancements involves the use of Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride as a key intermediate in the synthesis of novel bioactive molecules. Researchers have leveraged its reactivity to develop targeted inhibitors for enzymes involved in inflammatory pathways, demonstrating promising results in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this anhydride into a series of small-molecule inhibitors targeting cyclooxygenase-2 (COX-2), with enhanced selectivity and potency compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its role in drug development, Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride has been employed in the design of advanced polymeric materials. Its ability to undergo ring-opening polymerization and cross-linking reactions has enabled the creation of high-performance polymers with tailored mechanical and thermal properties. Recent work in this area, as detailed in a 2022 ACS Macro Letters publication, has focused on developing biodegradable polymers for medical implants, showcasing the compound's potential to address unmet needs in biomedical engineering.

Furthermore, the compound's utility in bioconjugation chemistry has been a subject of active investigation. Its anhydride group can react selectively with primary amines, making it an attractive candidate for modifying proteins, peptides, and other biomolecules. A 2023 Nature Communications article highlighted its use in the site-specific modification of antibodies, enabling the development of next-generation antibody-drug conjugates (ADCs) with improved stability and therapeutic efficacy. This application underscores the compound's significance in the rapidly evolving field of targeted cancer therapies.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride-derived products. Recent efforts have focused on developing more sustainable and cost-effective synthetic routes, as well as exploring its compatibility with emerging technologies such as continuous flow chemistry. These developments are expected to further expand the compound's utility and accessibility for researchers and industry professionals alike.

In conclusion, Bicyclo[2.2.2]oct-2-ene-2,3-dicarboxylic anhydride (CAS: 151813-29-5) continues to be a focal point of innovation in chemical biology and pharmaceutical research. Its multifaceted applications—spanning drug discovery, materials science, and bioconjugation—highlight its enduring relevance and potential to drive future breakthroughs. Ongoing research efforts are poised to uncover new opportunities for this compound, solidifying its position as a cornerstone of modern synthetic and medicinal chemistry.